Cas no 838871-36-6 (N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide)

• Product Name: N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide
• CAS No: 838871-36-6
• MF: C₁₅H₁₁F₃N₂O₂
• MW: 308.255254030228
• CID: 5476559
• Update Time: 2025-05-20

N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2,4-difluorophenyl)-N2-[(2-fluorophenyl)methyl]-
• N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide

• Inchi： 1S/C15H11F3N2O2/c16-10-5-6-13(12(18)7-10)20-15(22)14(21)19-8-9-3-1-2-4-11(9)17/h1-7H,8H2,(H,19,21)(H,20,22)
• InChI Key： JHHVEEMNAULLJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)C(NCC1=CC=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide

Professional Introduction to N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide (CAS No. 838871-36-6)

N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 838871-36-6, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and molecular research. The presence of fluorine atoms in its aromatic rings imparts distinct electronic and steric effects, making it a valuable candidate for synthesizing novel bioactive molecules.

The molecular structure of N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide consists of a methylene bridge connecting two amide groups, each attached to a different aromatic ring. The 2,4-difluorophenyl group introduces electron-withdrawing capabilities, while the 2-fluorophenyl group contributes to the overall electronic distribution of the molecule. These features make it an interesting subject for studying interactions with biological targets, particularly enzymes and receptors.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved binding affinities in drug candidates. Research has demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of molecules, leading to more effective therapeutic outcomes. N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide exemplifies this trend, as its design allows for fine-tuning of electronic and steric properties to optimize biological activity.

The synthesis of N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include the formation of amide bonds through condensation reactions, followed by functional group modifications to introduce the fluorine atoms. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The compound's potential applications extend to various areas of biomedical research. For instance, its structural motif suggests compatibility with enzyme inhibition strategies, particularly targeting proteases and kinases that play crucial roles in disease pathways. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes, making them promising candidates for further development into therapeutic agents.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples highlighting its impact on drug efficacy and selectivity. The electron-withdrawing nature of fluorine atoms can enhance binding interactions by modulating charge distribution on aromatic rings. Additionally, fluorine's ability to participate in dipole-dipole interactions contributes to improved solubility and bioavailability of drug molecules. N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide leverages these properties to offer a versatile scaffold for drug design.

Ongoing research is exploring the pharmacological profile of N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide and its derivatives. Computational modeling techniques are being utilized to predict binding affinities and identify potential lead compounds for further optimization. These studies aim to uncover new therapeutic opportunities by harnessing the unique structural features of this compound.

The industrial significance of this compound lies in its potential as an intermediate in synthesizing more complex pharmaceuticals. Its modular structure allows for easy modification at multiple sites, enabling the creation of a diverse library of bioactive molecules. This flexibility makes it an attractive choice for medicinal chemists seeking novel scaffolds for drug discovery programs.

In conclusion, N-(2,4-difluorophenyl)-N'-(2-fluorophenyl)methylethanediamide (CAS No. 838871-36-6) represents a promising candidate in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The presence of fluorine atoms enhances its electronic properties and biological activity, making it a valuable tool for researchers exploring new therapeutic strategies.